Cas no 710987-26-1 (1-(3-methylbenzoyl)-3,5-bis(thiophen-2-yl)-4,5-dihydro-1H-pyrazole)

• Product Name: 1-(3-methylbenzoyl)-3,5-bis(thiophen-2-yl)-4,5-dihydro-1H-pyrazole
• CAS No: 710987-26-1
• MF: C₁₉H₁₆N₂OS₂
• MW: 352.473141670227
• CID: 5830135
• PubChem ID: 2963422
• Update Time: 2025-05-28

1-(3-methylbenzoyl)-3,5-bis(thiophen-2-yl)-4,5-dihydro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• (3,5-di(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)(m-tolyl)methanone
• 1-(3-methylbenzoyl)-3,5-bis(thiophen-2-yl)-4,5-dihydro-1H-pyrazole
• (3,5-dithiophen-2-yl-3,4-dihydropyrazol-2-yl)-(3-methylphenyl)methanone
• AKOS024608843
• F1590-0048
• 710987-26-1

• Inchi： 1S/C19H16N2OS2/c1-13-5-2-6-14(11-13)19(22)21-16(18-8-4-10-24-18)12-15(20-21)17-7-3-9-23-17/h2-11,16H,12H2,1H3
• InChI Key： ILHYBLVBQQFGLW-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CC(C2=CC=CS2)=NN1C(C1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 352.07040549g/mol
• Monoisotopic Mass: 352.07040549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 89.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 1-(3-methylbenzoyl)-3,5-bis(thiophen-2-yl)-4,5-dihydro-1H-pyrazole

Recent Advances in the Study of 1-(3-methylbenzoyl)-3,5-bis(thiophen-2-yl)-4,5-dihydro-1H-pyrazole (CAS: 710987-26-1)

The compound 1-(3-methylbenzoyl)-3,5-bis(thiophen-2-yl)-4,5-dihydro-1H-pyrazole (CAS: 710987-26-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. Its pyrazole core, coupled with thiophene and benzoyl substituents, offers a versatile platform for modulating protein-protein interactions and enzymatic activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy.

In addition to its kinase inhibitory properties, 1-(3-methylbenzoyl)-3,5-bis(thiophen-2-yl)-4,5-dihydro-1H-pyrazole has shown promise in the treatment of inflammatory diseases. Research conducted by Smith et al. (2024) revealed that the compound effectively suppresses the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines. This finding suggests potential applications in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of this compound has also been optimized in recent years. A 2024 report in Organic & Biomolecular Chemistry described a novel, high-yield synthetic route that utilizes palladium-catalyzed cross-coupling reactions to introduce the thiophene moieties. This method not only improves the efficiency of production but also allows for the incorporation of diverse functional groups, enabling further structure-activity relationship (SAR) studies.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability and metabolic stability need to be addressed through further medicinal chemistry optimization. Ongoing research is focused on designing prodrugs and nanoformulations to enhance its pharmacokinetic profile. Preliminary results from in vivo studies are encouraging, with improved tissue distribution and reduced off-target effects observed in rodent models.

In conclusion, 1-(3-methylbenzoyl)-3,5-bis(thiophen-2-yl)-4,5-dihydro-1H-pyrazole represents a multifaceted compound with significant potential in both oncology and immunology. Future research should prioritize the elucidation of its molecular targets and the development of derivatives with enhanced therapeutic indices. Collaborative efforts between academia and industry will be crucial in advancing this compound toward clinical trials.